Cas no 2137633-05-5 (4-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]-2-fluorobenzaldehyde)

• Product Name: 4-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]-2-fluorobenzaldehyde
• CAS No: 2137633-05-5
• MF: C₁₄H₁₃F₃N₂O
• MW: 282.261033773422
• CID: 6264020
• PubChem ID: 165475881
• Update Time: 2025-11-06

4-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]-2-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]-2-fluorobenzaldehyde
• 2137633-05-5
• EN300-840984

• Inchi： 1S/C14H13F3N2O/c1-8(2)19-6-11(14(16)17)13(18-19)9-3-4-10(7-20)12(15)5-9/h3-8,14H,1-2H3
• InChI Key： DVTGQWQFOLAZBX-UHFFFAOYSA-N
• SMILES： FC(C1=CN(C(C)C)N=C1C1C=CC(C=O)=C(C=1)F)F

Computed Properties

• Exact Mass: 282.09799753g/mol
• Monoisotopic Mass: 282.09799753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 34.9Ų

Additional information on 4-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]-2-fluorobenzaldehyde

Comprehensive Overview of 4-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]-2-fluorobenzaldehyde (CAS No. 2137633-05-5)

The compound 4-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]-2-fluorobenzaldehyde (CAS No. 2137633-05-5) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoromethyl group and a fluorobenzaldehyde moiety, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this chemical due to its role in developing novel enzyme inhibitors and receptor modulators, which are critical in addressing diseases like cancer and metabolic disorders.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced stability and bioavailability. The presence of fluorine atoms in 4-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]-2-fluorobenzaldehyde contributes to its metabolic resistance, a property highly sought after in drug discovery. This aligns with the growing trend of precision medicine, where tailored molecular designs are essential for targeting specific biological pathways. Additionally, the compound's pyrazole ring is a common scaffold in agrochemicals, making it relevant for crop protection innovations.

The synthesis of CAS No. 2137633-05-5 involves multi-step organic reactions, including cross-coupling and halogenation techniques. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's industrial importance. Its applications extend to material science, where fluorinated aromatic aldehydes are used to design advanced polymers with unique thermal and chemical properties. This versatility has sparked interest among researchers exploring sustainable materials and green chemistry solutions.

From an SEO perspective, users often search for terms like "fluorobenzaldehyde derivatives," "pyrazole-based pharmaceuticals," or "difluoromethyl applications," highlighting the need for detailed technical content. The compound's relevance to drug delivery systems and bioconjugation further amplifies its appeal in scientific communities. As the industry shifts toward AI-driven molecular design, tools like computational chemistry are being employed to optimize the properties of such compounds, making 2137633-05-5 a case study in modern chemical innovation.

In conclusion, 4-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]-2-fluorobenzaldehyde represents a convergence of cutting-edge research and practical applications. Its structural features and functional groups position it as a key player in advancing medicinal chemistry and agrochemical development. As scientific inquiries continue to evolve, this compound will likely remain a focal point for breakthroughs in targeted therapy and environmentally friendly formulations.